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Compound of Interest |

Compound Name: Disperse Blue 77
CAS No.: 20241-76-3
Cat. No.: B1588612

Get Quote
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For the attention of: Researchers, Scientists, and Drug Development Professionals

Preamble: This document aims to provide a comprehensive technical overview of the chemical
entity designated as C.l. 60766, also known by its common name Solvent Violet 58. However, a
thorough investigation of publicly available chemical databases and scientific literature has
revealed significant discrepancies regarding its fundamental molecular properties. This guide
will present the conflicting data identified and highlight the current limitations in providing a
complete technical profile suitable for a research and development audience in the
pharmaceutical and biomedical sectors.

Molecular Formula and Weight: A Tale of Three
Disparate Structures

Initial data retrieval for C.I. 60766 has uncovered three distinct chemical structures, each with a
different molecular formula, molecular weight, and CAS number. This lack of a single,
universally accepted identity for C.l. 60766 is a critical issue that precludes definitive analysis.
The conflicting data is summarized in the table below for direct comparison.
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Parameter Structure 1 Structure 2 Structure 3
Synonym Solvent Violet 58 Solvent Violet 58 Solvent Violet 8
52080-58-7[4][5][6]1[7]
CAS Number 52080-58-7[1][2] 3618-67-5[3] ]
Molecular Formula C16H11CIN202 C23H25CI2Ns0s[ 3] C24H27N3[4][8]
) 357.49 g/mol [4] /
Molecular Weight 298.72 g/mol 570.38 g/mol [3]

355.475 g/mol [5][7]

It is noteworthy that the CAS number 52080-58-7 is associated with two different molecular

formulas in the available literature, adding to the ambiguity.

Manufacturing Methods

The manufacturing processes described for two of the potential structures are distinct, further
suggesting that C.l. 60766 may refer to different compounds in different contexts.

e For Ci6H11CIN202: The synthesis involves the diazotization of 2-Amino-4-chlorophenol,
followed by coupling with Naphthalen-2-ol and subsequent transformation into a 2-1
chromium complex.

e For C23H25CI2NsOs: This compound is produced through the diazotization of 2,6-Dichloro-4-
nitroaniline and coupling with Acetamide, N-[3-[bis[2-(acetyloxy)ethyl]amino]-4-
methoxyphenyl]-.[3]

Applications

The documented applications for C.I. 60766 (Solvent Violet 58) are exclusively in the industrial
sector. It is primarily used as a colorant in:

» Wood stains and coatings[9][10]
e Printing inks[9][10]

e Aluminum foil coloring[9][10]

© 2026 BenchChem. All rights reserved. 2/5 Tech Support


https://emperordye.com/tds/solvent-violet-58.html
https://www.smarolcolor.com/solvent-dye/solvent-violet-dye/solvent-violet-58.html
https://www.colorbloomdyes.com/solvent-dyes/solvent-dyes-for-plastic/solvent-violet-58.html
https://www.scbt.com/p/methyl-violet-b-base-52080-58-7
https://www.watson-int.com/violet-8-cas-52080-58-7/
https://www.alfa-chemistry.com/solvent-violet-8-cas-52080-58-7-item-169417.htm
https://www.chemsrc.com/en/cas/52080-58-7_445084.html
https://www.chemnet.com/cas/en/52080-58-7/methyl-violet-B-base.html
https://www.colorbloomdyes.com/solvent-dyes/solvent-dyes-for-plastic/solvent-violet-58.html
https://www.scbt.com/p/methyl-violet-b-base-52080-58-7
https://www.chemnet.com/cas/en/52080-58-7/methyl-violet-B-base.html
https://www.colorbloomdyes.com/solvent-dyes/solvent-dyes-for-plastic/solvent-violet-58.html
https://www.scbt.com/p/methyl-violet-b-base-52080-58-7
https://www.watson-int.com/violet-8-cas-52080-58-7/
https://www.chemsrc.com/en/cas/52080-58-7_445084.html
https://www.colorbloomdyes.com/solvent-dyes/solvent-dyes-for-plastic/solvent-violet-58.html
https://www.epsilonpigments.com/solvent-dyes/metal-complex-solvent-dyes/Solvent-Violet-58.html
https://enochdye.com/pigments/tds/?color159.html
https://www.epsilonpigments.com/solvent-dyes/metal-complex-solvent-dyes/Solvent-Violet-58.html
https://enochdye.com/pigments/tds/?color159.html
https://www.epsilonpigments.com/solvent-dyes/metal-complex-solvent-dyes/Solvent-Violet-58.html
https://enochdye.com/pigments/tds/?color159.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588612?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Paints and lacquers[9][10]
o Leather finishes[9][10]

e Plastics[9]

Data for Drug Development Professionals: A Critical
Gap

A comprehensive search for data relevant to researchers, scientists, and drug development
professionals yielded no significant findings. There is a notable absence of published research
on:

o Experimental Protocols: No detailed methodologies for key experiments in a biological or
pharmaceutical context were found.

» Signaling Pathways: There is no information to suggest that C.l. 60766 or its variants are
involved in any known biological signaling pathways.

e Pharmacological or Toxicological Data: Beyond basic safety data sheets for industrial
handling, in-depth toxicological or pharmacological studies are not available in the public
domain.

Due to the lack of information on any biological activity or experimental use in a research
context, the creation of diagrams for signaling pathways or experimental workflows would be
purely speculative and scientifically unfounded.

Conclusion

The entity C.1. 60766, or Solvent Violet 58, presents a significant challenge for technical and
scientific assessment due to the conflicting information regarding its basic molecular identity.
The available data strongly indicates that its use is confined to industrial applications as a dye.
For the audience of researchers, scientists, and drug development professionals, there is a
profound lack of relevant information, including experimental protocols, biological activity, and
implication in signaling pathways.
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Therefore, it is concluded that C.1. 60766, in any of its currently described forms, is not a
compound with documented utility or significant research interest in the field of drug
development or life sciences at this time. Further investigation would require clarification of the
exact chemical structure and CAS number of interest, followed by primary research to establish
any potential biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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